4-chloro-N-[(2-methylquinolin-4-yl)methyl]-3-nitrobenzamide

• IUPAC Name: 4-chloro-N-[(2-methylquinolin-4-yl)methyl]-3-nitrobenzamide
• InChI: InChI=1S/C18H14ClN3O3/c1-11-8-13(14-4-2-3-5-16(14)21-11)10-20-18(23)12-6-7-15(19)17(9-12)22(24)25/h2-9H,10H2,1H3,(H,20,23)
• InChI Key: LHYPUEODUAQJSJ-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC2=CC=CC=C2C(=C1)CNC(=O)C3=CC(=C(C=C3)Cl)[N+](=O)[O-]
• Molecular Formula: C18H14ClN3O3
• Molecular Weight: 355.8 g/mol

Description

4-chloro-N-[(2-methylquinolin-4-yl)methyl]-3-nitrobenzamide is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. It is a synthetic compound that belongs to the class of benzamides and has been studied extensively for its biological and chemical properties.

Mechanism of Action

The mechanism of action of 4-chloro-N-[(2-methylquinolin-4-yl)methyl]-3-nitrobenzamide is not fully understood. However, it has been suggested that the compound may work by inhibiting the activity of certain enzymes or proteins involved in disease progression. The compound has also been shown to induce apoptosis in cancer cells, which may contribute to its anticancer activity.
Biochemical and Physiological Effects:
The compound has been shown to have a range of biochemical and physiological effects. It has been shown to inhibit the growth of various bacterial and fungal strains. The compound has also been shown to induce cell death in cancer cells. Additionally, the compound has been shown to have anti-inflammatory properties.

Advantages and Limitations for Lab Experiments

The compound has several advantages for use in lab experiments. It is relatively easy to synthesize and purify, and it has been shown to have a range of biological activities. However, the compound also has some limitations. It is not very soluble in water, which can make it difficult to work with in aqueous environments. Additionally, the compound has not been extensively studied in vivo, which limits our understanding of its potential therapeutic applications.

Future Directions

There are several future directions for research on 4-chloro-N-[(2-methylquinolin-4-yl)methyl]-3-nitrobenzamide. One area of research is to further elucidate the mechanism of action of the compound. This could involve studying its interactions with specific enzymes or proteins involved in disease progression. Another area of research is to evaluate the compound's potential as a therapeutic agent for treating various diseases. This could involve testing the compound in animal models to determine its efficacy and safety. Additionally, the compound could be further optimized to improve its solubility and bioavailability, which could enhance its potential as a therapeutic agent.

Synthesis Methods

The synthesis of 4-chloro-N-[(2-methylquinolin-4-yl)methyl]-3-nitrobenzamide involves the reaction of 4-chloro-3-nitrobenzoic acid with 2-methylquinoline-4-carbaldehyde in the presence of a base. The reaction yields the desired compound in good yield and purity. The synthetic method has been optimized to obtain the compound with high efficiency and reproducibility.

Scientific Research Applications

The compound has been studied extensively for its potential applications in various fields of scientific research. It has been shown to have antimicrobial, anticancer, and antiviral properties. The compound has also been studied for its potential use as a fluorescent probe for detecting DNA damage. Additionally, the compound has been evaluated for its potential use as a therapeutic agent for treating various diseases.